Cas no 2138514-36-8 (methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2138514-36-8
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 6492124
• PubChem ID: 165748907
• Update Time: 2025-10-29

methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• EN300-1121043
• 2138514-36-8

• Inchi： 1S/C9H12F3N3O2/c1-3-5-6(8(16)17-2)14-15(7(5)13)4-9(10,11)12/h3-4,13H2,1-2H3
• InChI Key： RYUVAYVIPSSCJF-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C(C(=O)OC)=N1)CC)N)(F)F

Computed Properties

• Exact Mass: 251.08816112g/mol
• Monoisotopic Mass: 251.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

Methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 2138514-36-8): A Comprehensive Overview

Methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2138514-36-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and an amino substituent, contribute to its intriguing pharmacological properties.

The synthesis and characterization of methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate have been subjects of extensive research due to its potential applications in drug development. The trifluoromethyl group, a common moiety in many bioactive molecules, is known to enhance metabolic stability and binding affinity. This feature makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel pyrazole derivatives as therapeutic agents. Pyrazoles have shown efficacy in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific substitution pattern in methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate suggests potential interactions with biological targets that could lead to novel pharmacological effects.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of an amino group and a trifluoromethyl group creates a versatile scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been exploring various derivatives of this compound to identify more potent and selective inhibitors for specific biological pathways.

The< strong>5-amino substituent in the molecule is particularly noteworthy as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules with high affinity and specificity. Additionally, the< strong>4-ethyl group contributes to the overall steric profile of the compound, influencing its binding mode and efficacy.

Recent studies have highlighted the importance of< strong>1-(2,2,2-trifluoroethyl) groups in enhancing the bioactivity of pyrazole derivatives. The presence of this moiety has been shown to improve metabolic stability and reduce susceptibility to enzymatic degradation. These properties are essential for developing drugs with prolonged half-lives and improved therapeutic outcomes.

The< strong>methyl 3-carboxylate group at the 3-position of the pyrazole ring adds another layer of complexity to the molecule's structure. This functional group can be further modified to introduce additional biological activity or improve solubility characteristics. The carboxylate group also provides a site for potential conjugation with other biomolecules, opening up possibilities for targeted drug delivery systems.

In conclusion, methyl 5-amino-4-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 2138514-36-8) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive structure for developing novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, compounds like this are likely to play a significant role in future drug development efforts.